Methyl 2-ethoxy-7-methoxybenzo[d][1,3]dioxole-5-carboxylate

• IUPAC Name: methyl 2-ethoxy-7-methoxy-1,3-benzodioxole-5-carboxylate
• InChI: InChI=1S/C12H14O6/c1-4-16-12-17-9-6-7(11(13)15-3)5-8(14-2)10(9)18-12/h5-6,12H,4H2,1-3H3
• InChI Key: DFSYSVATUYRURM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1OC2=C(O1)C(=CC(=C2)C(=O)OC)OC
• Molecular Formula: C12H14O6
• Molecular Weight: 254.24 g/mol

Description

Methyl 2-ethoxy-7-methoxybenzo[d][1,3]dioxole-5-carboxylate is a useful research compound. Its molecular formula is C12H14O6 and its molecular weight is 254.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis Applications

Methyl 2-ethoxy-7-methoxybenzo[d][1,3]dioxole-5-carboxylate is involved in various synthetic processes. For instance, it was used in the synthesis of ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate, showcasing its utility in creating complex organic compounds (Pokhodylo & Obushak, 2019). Similarly, its reductive alkylation led to the creation of methyl 1-(haloalkyl)-3-methoxy-5-oxocyclohex-3-ene-1-carboxylate derivatives, further demonstrating its role in the preparation of herbicide precursors (Liepa et al., 1992).

Spectroscopic and Electronic Properties

The compound's spectroscopic, electronic, and thermodynamic properties were extensively studied. It was part of a study involving the synthesis and examination of antioxidant activities, where its characterizations via FT-IR, UV–Vis, 1H-, and 13C-NMR spectroscopies were essential (Medetalibeyoglu, 2021). These investigations provide valuable insights into the compound's potential applications in various fields, including pharmaceuticals and material sciences.

Contributions in Natural Product Synthesis

This compound plays a role in synthesizing natural product analogs. For instance, a study on the benzothiazole core of natural products highlighted its use in biomimetic oxidative routes, showcasing its versatility in synthesizing complex natural structures (Blunt et al., 2015).

Involvement in Chemical Structure Elucidation

The compound's derivatives have been isolated and characterized in various studies, such as the isolation of new benzenoids from fungi, where its structural elucidation was crucial (Wu et al., 2019). This demonstrates its importance in the field of natural product chemistry and drug discovery.

Role in Nonlinear Optical Material Development

Studies have also explored its potential in the development of nonlinear optical materials. For instance, aromatic carboxylates, including methyl methoxybenzoate, were evaluated for their second-order hyperpolarizabilities, suggesting potential applications in optical technologies (Duan et al., 1995).